tert-Butyl 6-formyl-5-hydroxy-3,4-dihydroisoquinoline-2(1H)-carboxylate

• IUPAC Name: tert-butyl 6-formyl-5-hydroxy-3,4-dihydro-1H-isoquinoline-2-carboxylate
• InChI: InChI=1S/C15H19NO4/c1-15(2,3)20-14(19)16-7-6-12-10(8-16)4-5-11(9-17)13(12)18/h4-5,9,18H,6-8H2,1-3H3
• InChI Key: KAAJBUWFKPWQNZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2=C(C1)C=CC(=C2O)C=O
• Molecular Formula: C15H19NO4
• Molecular Weight: 277.31 g/mol

Description

Tert-Butyl 6-formyl-5-hydroxy-3,4-dihydroisoquinoline-2(1H)-carboxylate, also known as BHIC, is a chemical compound that has been the focus of scientific research due to its potential applications in the field of drug discovery. BHIC is a derivative of isoquinoline, a class of compounds that has been found to exhibit various biological activities such as anticancer, antifungal, and antibacterial properties. In

Scientific Research Applications

Synthetic Utility and Chemical Transformations

• Tert-Butoxycarbonylation Reagent : The compound serves as a precursor for tert-butoxycarbonylation reactions. These reactions are crucial for protecting acidic proton-containing substrates like phenols, aromatic and aliphatic amines hydrochlorides, and aromatic carboxylic acids in the absence of a base, proceeding chemoselectively under mild conditions (Saito, Ouchi, & Takahata, 2006).
• Synthesis of Marine Drug Intermediates : It has been employed in the synthesis of key intermediates for structural-activity relationship studies of antitumor antibiotic tetrahydroisoquinoline natural products, indicating its role in the development of potential marine drugs (Li et al., 2013).

Role in Organic Synthesis

• Chemoselective Tert-Butoxycarbonylation : The compound is utilized as a chemoselective tert-butoxycarbonylation reagent for aromatic and aliphatic amine hydrochlorides and phenols, highlighting its utility in selective functional group protection in organic synthesis (Ouchi, Saito, Yamamoto, & Takahata, 2002).
• Hydroformylation Reactions : Another application includes its use in hydroformylation reactions to produce important intermediates for the synthesis of homochiral amino acid derivatives, showing its importance in asymmetric synthesis (Kollár & Sándor, 1993).

Applications in Material Science

• Corrosion Inhibition Studies : Derivatives of tert-Butyl 6-formyl-5-hydroxy-3,4-dihydroisoquinoline-2(1H)-carboxylate have been evaluated as corrosion inhibitors for carbon steel in hydrochloric acid solutions, demonstrating the compound's relevance in materials science and engineering (Faydy et al., 2019).